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Compound of Interest

Compound Name: MLO16

Cat. No.: B1663239

This technical guide provides a detailed overview of the safety information for ML016, also
known as Mimaki Maintenance Liquid 16. The information is compiled from the product's Safety
Data Sheet (SDS) and is intended for researchers, scientists, and professionals involved in
drug development and handling of chemical substances. ML016 is a maintenance liquid for
inkjet printers.[1]

Hazard Identification and Classification

MLO016 is classified as a hazardous substance according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are serious eye irritation
and potential for organ damage through prolonged or repeated exposure.[1]

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
Serious eye damage/eye ) H319: Causes serious eye
irritation irritation[1]

H373: May cause damage to

Specific target organ toxicity 5 organs (liver, kidney) through
(repeated exposure) prolonged or repeated
exposure[1]
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The product is labeled with the "Warning" signal word.[1]

Precautionary Measures and Safe Handling

Proper handling and the use of personal protective equipment (PPE) are crucial to minimize
the risks associated with ML016.

Table 2: Precautionary Statements

Type Code Statement

) Do not breathe mist, vapours
Prevention P260
and spray.[1]

Wash thoroughly after
handling.[1]

Prevention P264

_ Wear eye protection and face
Prevention P280 ]
protection.[1]

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Get medical advice/attention if
Response P314
you feel unwell.[1]

If eye irritation persists: Get
Response P337+P313 ) ] )
medical advice/attention.[1]

Dispose of waste in
Disposal P501 accordance with local, state

and federal regulations.[1]

Experimental Protocols

The Safety Data Sheet for MLO16 does not provide detailed experimental protocols for the
determination of its toxicological or physical properties. The hazard classifications are based on
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the GHS criteria.

Emergency and First-Aid Procedures

In case of exposure to ML016, the following first-aid measures should be taken.

Table 3: First-Aid Measures

Exposure Route First-Aid Instructions

Inhalation Call a doctor if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
Skin Contact water. If skin irritation occurs: Get medical

advice and attention.[1]

IF IN EYES: Rinse cautiously with water for
Eye Contact several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]

Physical and Chemical Properties

Detailed quantitative physical and chemical properties such as boiling point, melting point, and
vapor pressure are not specified in the provided Safety Data Sheet.

Stability and Reactivity

o Reactivity: No information available.

o Chemical stability: The product is chemically stable.

» Possibility of hazardous reactions: No decomposition if stored and applied as directed.
» Conditions to avoid: No information available.

¢ Incompatible materials: Strong oxidising agents.

» Hazardous decomposition products: Build-up of dangerous/toxic fumes is possible in cases
of fire or high temperature, including Nitrogen oxides (NOx), Carbon monoxide, and Carbon
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dioxide.[1]

Visualized Workflows

The following diagrams illustrate key safety and response workflows based on the information
in the ML016 Safety Data Sheet.
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Caption: GHS Health Hazards of ML016.

Safe Handling of ML0O16
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Caption: Personal Protective Equipment for MLO16.

First-Aid Workflow for Eye Contact with MLO16
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Caption: First-Aid for Eye Contact with ML016.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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